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Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Basic Compound Information

The table below summarizes the key identifiers and physical properties of trans-3-(3-Pyridyl)acrylic acid

found in supplier catalogs and chemical databases.

Property Value |/ Description

CAS Number 19337-97-4 [1] [2]

Molecular CsH7NOz [1] [2]

Formula

Molecular 149.15 g/mol [1]

Weight

Melting Point 232 - 235 °C (with decomposition) [2]

Chemical Names (E)-3-pyridin-3-ylprop-2-enoic acid; 3-Pyridylacrylic acid [1] [2]

Primary Used as an organic linker to connect d and f block metals to form heterometallic
Application coordination polymers (MOFs) [3] [2]
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Understanding Thermogravimetric Analysis (TGA)

While specific TGA data for your compound is not provided, the search results contain detailed explanations

of the TGA technique itself, which is crucial for interpreting such data [4] [5].

¢ How it Works: In TGA, a sample is continuously weighed while being heated in a controlled
atmosphere (e.g., inert nitrogen or air). The mass change is recorded as a function of temperature or
time, producing a thermogravimetric curve [4] [5].

e What it Reveals: This technique is used to determine a material's thermal stability, composition,
moisture content, and decomposition kinetics. Significant mass losses on the curve indicate events
like dehydration, decomposition, or combustion [5].

e Common Experiment Types:

o Dynamic TGA: The temperature increases continually over time.
o Static/llsothermal TGA: The temperature is held constant.
o Quasistatic TGA: The sample is heated in multiple intervals and held at each [4].

The following diagram outlines the workflow for performing dynamic TGA, which is the most common

type.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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